Cas no 863460-00-8 (N-(4-chlorophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• CAS No: 863460-00-8
• MF: C₁₈H₁₂ClFN₆OS
• MW: 414.843883514404
• CID: 6408418
• PubChem ID: 18554506
• Update Time: 2025-05-24

N-(4-chlorophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• 863460-00-8
• N-(4-chlorophenyl)-2-((3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• N-(4-chlorophenyl)-2-{[3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
• F0682-0812
• AKOS024596509
• N-(4-chlorophenyl)-2-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• Acetamide, N-(4-chlorophenyl)-2-[[3-(4-fluorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-

• Inchi： 1S/C18H12ClFN6OS/c19-11-1-5-13(6-2-11)23-15(27)9-28-18-16-17(21-10-22-18)26(25-24-16)14-7-3-12(20)4-8-14/h1-8,10H,9H2,(H,23,27)
• InChI Key： ZQXIWMDKHMKCPB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N=CN=C2N(C3=CC=C(F)C=C3)N=NC2=1

Computed Properties

• Exact Mass: 414.0465861g/mol
• Monoisotopic Mass: 414.0465861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 11.67±0.70(Predicted)

Additional information on N-(4-chlorophenyl)-2-{3-(4-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide

N-(4-Chlorophenyl)-2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Ylsulfanyl}Acetamide: A Comprehensive Overview

N-(4-Chlorophenyl)-2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Ylsulfanyl}Acetamide (CAS No: 863460-00-8) is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a triazolopyrimidine ring system and a sulfanyl acetamide group attached to a chlorophenyl moiety. The presence of these functional groups makes it a versatile molecule with unique chemical properties and reactivity.

The triazolopyrimidine core of this compound is a heterocyclic structure that has been extensively studied for its role in medicinal chemistry and materials science. Recent studies have highlighted the potential of such heterocycles in drug design due to their ability to interact with biological targets such as enzymes and receptors. The chlorophenyl and fluorophenyl substituents further enhance the compound's electronic properties, making it an interesting candidate for exploring new chemical reactions and biological activities.

One of the most notable aspects of N-(4-Chlorophenyl)-2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Ylsulfanyl}Acetamide is its sulfur-containing sulfanyl group. This functional group is known to participate in various types of bonding interactions, including hydrogen bonding and π-interactions, which are critical in determining the compound's solubility, stability, and bioavailability. Recent research has focused on how such groups can be optimized to improve the pharmacokinetic profiles of drugs.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. The development of efficient synthetic routes for such complex molecules is an active area of research in organic chemistry. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to streamline the production process while maintaining high yields and purity.

In terms of applications, N-(4-Chlorophenyl)-2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Ylsulfanyl}Acetamide has shown promise in several areas. For instance, its ability to act as a ligand in metal complexes has been investigated for catalytic applications in organic synthesis. Additionally, its potential as an anti-inflammatory or anticancer agent has been explored through in vitro studies.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound at an unprecedented level of detail. By employing density functional theory (DFT) calculations and molecular docking studies, scientists can predict how this compound might interact with biological targets or other molecules in solution.

Furthermore, the environmental impact of synthesizing and using such compounds has become a focal point in green chemistry research. Efforts are being made to develop sustainable synthetic methods that minimize waste and reduce the use of hazardous reagents while maintaining the high quality standards required for such specialized compounds.

In conclusion, N-(4-Chlorophenyl)-2-{3-(4-Fluorophenyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Ylsulfanyl}Acetamide (CAS No: 863460-00-8) represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation while addressing pressing challenges in medicine and materials science.